Cas no 1261900-12-2 (6-Amino-3-(4-formylphenyl)picolinic acid)

• Product Name: 6-Amino-3-(4-formylphenyl)picolinic acid
• CAS No: 1261900-12-2
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD18323340
• CID: 5158326
• Update Time: 2023-08-24

6-Amino-3-(4-formylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(4-formylphenyl)picolinic acid

• MDL： MFCD18323340
• Inchi： 1S/C13H10N2O3/c14-11-6-5-10(12(15-11)13(17)18)9-3-1-8(7-16)2-4-9/h1-7H,(H2,14,15)(H,17,18)
• InChI Key： QKEQJZIFJWZSIM-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=C(N)N=1)C1C=CC(C=O)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.5
• Topological Polar Surface Area: 93.3